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Compound of Interest

Compound Name: Benzenepropanol

Cat. No.: B1170705

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of benzenepropanol, also known as 3-
phenyl-1-propanol or hydrocinnamyl alcohol. It covers its fundamental chemical identity,
physical and chemical properties, detailed synthesis protocols, and its applications, particularly
as a versatile building block in the pharmaceutical industry.

Core Chemical Identity

Benzenepropanol is an organic compound consisting of a benzene ring attached to a three-
carbon aliphatic chain with a terminal alcohol functional group.[1] It is a colorless, slightly
viscous liquid recognized for its pleasant floral and balsamic odor, reminiscent of hyacinths.[2]
[3] This compound occurs naturally in both free and esterified forms in various resins, balsams,
fruits, and cinnamon.[3][4]

Molecular Structure:

Chemical Name: 3-Phenyl-1-propanol

Synonyms: Benzenepropanol, Hydrocinnamyl alcohol, 3-Phenylpropyl alcohol[4][5]

CAS Number: 122-97-4

Molecular Formula: CoH120
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e Molecular Weight: 136.19 g/mol [2]
e SMILES: OCCCclcccecl
e InChl Key: VAJVDSVGBWFCLW-UHFFFAOYSA-N

Physicochemical and Spectroscopic Data

The following tables summarize the key quantitative properties of benzenepropanol, compiled
from various sources.

Table 1: Physical Properties

Property Value Reference
] Colorless, slightly viscous
Physical Form o [2][3]
liquid
Melting Point <-18°C [2]
Boiling Point 235-236 °C (at 760 mmHg) [2][5]

119-121 °C (at 12 mmHg)

[2]

Density

1.001 g/mL (at 20 °C)

[2]

Refractive Index

n20/D 1.526

[2]

Vapor Pressure

0.0234 mmHg (at 25 °C)

[3]

Water Solubility

5,680 mg/L (at 25 °C)

[4]

log Kow

1.88

[4]

Table 2: Chemical and Safety Properties
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Property Value Reference
Purity (typical) >98% [5]

Flash Point 229 °F (110 °C) [3]

Storage Store below +30°C [3]

Primary Hazards Skin and eye irritation

Experimental Protocols: Synthesis of
Benzenepropanol

Benzenepropanol is a valuable intermediate in organic synthesis, including the development
of active pharmaceutical ingredients (APIs).[3][5][6] It has been used as a starting reagent for
the enantioselective synthesis of dapoxetine. Below are detailed protocols for its chemical
synthesis.

Protocol 1: Reduction of 4-Phenyl-m-dioxane

This procedure outlines the synthesis of 3-phenyl-1-propanol via the reduction of 4-phenyl-m-
dioxane using sodium and 1-butanol in a toluene solvent.[1][7]

Materials and Equipment:

5-liter round-bottomed flask

e Two reflux condensers with large bores

¢ High-torque mechanical stirrer (e.g., Hershberg stirrer)
e Heating mantle

e 4-Phenyl-m-dioxane (2 moles, 328 g)

e Sodium (7.3 g. atoms, 168 Q)

e Dry Toluene (800 g, 925 ml)
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1-Butanol (freshly dried and distilled, 4.2 moles, 311 g)

Concentrated Sulfuric Acid

5% Dilute Sulfuric Acid

Distillation apparatus (e.g., 35-cm heated Vigreux column or Claisen flask)

Procedure:

Reaction Setup: In the 5-L flask equipped with condensers and a stirrer, place 925 ml of dry
toluene and 168 g of sodium.

e Initiation: Heat the toluene to boiling to melt the sodium, then start the mechanical stirrer.

» Addition of Reactants: Remove the external heat source. Add a solution of 328 g of 4-phenyl-
m-dioxane in 311 g of 1-butanol through the top of one condenser. The addition should be
rapid enough to maintain reflux approximately halfway up the condensers, typically taking
30-60 minutes. Additional toluene (100-400 ml) may be required to facilitate stirring.[1]

o Work-up - Quenching and Neutralization: Cool the reaction mixture to room temperature.
Slowly and with stirring, add a solution of 100 ml of concentrated sulfuric acid in 800 ml of
water.

o Extraction and Washing: Separate and discard the aqueous layer. Add 500 ml of fresh water
to the organic layer. Add 5% dilute sulfuric acid with shaking until the aqueous layer is
neutral to litmus paper.

e Solvent Removal: Separate and discard the aqueous layer. Remove the toluene and 1-
butanol from the organic layer by distillation.

« Purification: Fractionally distill the remaining liquid under reduced pressure. Collect the
fraction boiling at 95-97°C / 0.4 mmHg or 113-115°C / 3 mmHg. This yields 224-227 g (82-
83%) of pure 3-phenyl-1-propanol.[1][7]

Protocol 2: Catalytic Hydrogenation of Cinnamaldehyde
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This method is a common industrial approach for producing benzenepropanol. It involves the
hydrogenation of cinnamaldehyde over a metal catalyst.[2][8]

Materials and Equipment:

High-pressure reactor (autoclave)

e Cinnamaldehyde

» Hydrogen gas source

o Catalyst (e.g., Nickel, Copper-Chromium-Barium)[2][8]
e Solvent (optional, e.g., ethanol)

 Filtration apparatus

« Distillation apparatus

Procedure:

e Reaction Setup: Charge the autoclave with cinnamaldehyde and the chosen catalyst (e.g.,
chromium-copper-barium).[2]

e Hydrogenation: Seal the reactor and purge with hydrogen gas. Pressurize the reactor with
hydrogen to the desired pressure (e.g., 10-100 bar) and heat to the reaction temperature
(e.g., 50-200°C).[8] For instance, one process runs at 20 MPa and 200°C for 5-9 hours.[2]

e Reaction Monitoring: Monitor the reaction progress by measuring hydrogen uptake or by
analytical methods (e.g., GC) until cinnamaldehyde is consumed.

o Work-up: Cool the reactor and carefully vent the excess hydrogen.
o Catalyst Removal: Filter the reaction mixture to remove the solid catalyst.

« Purification: If a solvent was used, remove it by distillation. Purify the resulting crude 3-
phenyl-1-propanol by vacuum distillation to obtain the final product.[2][8]
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Experimental and Logical Workflows

The synthesis and purification of benzenepropanol can be represented as a logical workflow.
The following diagram illustrates the key steps detailed in Protocol 1.

Final Product

Pure
3-Phenyl-1-propanol

Work-up & Purification

Add & Heat, | (Reduction Reaction | |_Cool h Wash _ (" Neutralize with Solvent Removal |__Fractionate (" vacuum
}—»‘ ——»
(Reflux) ( Quench with H2S04/H:0 dilute H2SOa (Distillation) Distillation

Click to download full resolution via product page

Caption: Chemical synthesis workflow for 3-phenyl-1-propanol.

Applications in Research and Drug Development

Benzenepropanol's utility extends beyond its use as a fragrance and flavoring agent.[5] Its
functional alcohol group and aromatic ring make it a versatile starting material and intermediate
in the synthesis of more complex molecules.[5]

e Pharmaceutical Intermediate: It is a key building block for various pharmaceutical
compounds.[3][5] Notably, it serves as a precursor in the synthesis of drugs such as the
selective serotonin reuptake inhibitor (SSRI) dapoxetine and central skeletal muscle
relaxants.[6]

e Organic Synthesis: Its structure allows for straightforward modification, enabling chemists to
create derivatives that can be used to enhance the efficacy of active pharmaceutical
ingredients.[5]

o Cosmetic and Personal Care: Due to its emollient properties and pleasant scent, it is also
used in skincare and cosmetic formulations.[5]

Safety and Handling
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Benzenepropanol is considered a mild skin and eye irritant.[1] Appropriate personal protective
equipment (PPE), including safety goggles and gloves, should be used when handling the
compound. Work should be conducted in a well-ventilated area. For detailed safety information,
consult the Safety Data Sheet (SDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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